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Compound of Interest

Compound Name: Chloromethane

Cat. No.: B1201357 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate methylating agent is a critical decision that can significantly impact reaction

efficiency, scalability, and safety. This guide provides an objective comparison of two common

methylating agents: chloromethane (CH₃Cl) and dimethyl sulfate ((CH₃)₂SO₄). We will delve

into their chemical properties, reactivity, applications, and safety considerations, supported by

available experimental data and detailed protocols.

At a Glance: Chloromethane vs. Dimethyl Sulfate
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Feature
Chloromethane (Methyl
Chloride)

Dimethyl Sulfate (DMS)

Chemical Formula CH₃Cl (CH₃)₂SO₄

Molar Mass 50.49 g/mol 126.13 g/mol

Physical State Colorless gas Colorless oily liquid

Boiling Point -24.2 °C 188 °C (decomposes)

Reactivity Moderate High

Primary Applications

Industrial production of

silicones, butyl rubber, and as

a chemical intermediate.[1][2]

[3]

Versatile methylating agent in

organic synthesis for

pharmaceuticals, dyes,

pesticides, and fragrances.[4]

[5][6]

Toxicity
Toxic by inhalation, can cause

neurological effects.[7][8]

Highly toxic, corrosive,

mutagenic, and carcinogenic.

[9][10]

Handling

Handled as a compressed gas,

requires well-ventilated areas

and specialized equipment.[8]

[11][12]

Requires stringent safety

protocols, including use in a

fume hood with appropriate

personal protective equipment.

[13][10][14]

In-Depth Comparison
Reactivity and Reaction Mechanism:

Both chloromethane and dimethyl sulfate act as electrophilic methylating agents, primarily

through an Sₙ2 reaction mechanism.[9][15] In this process, a nucleophile attacks the methyl

group, leading to the displacement of the leaving group (chloride for chloromethane and

methyl sulfate anion for dimethyl sulfate).

Dimethyl sulfate is generally considered a more powerful methylating agent than

chloromethane due to the better leaving group ability of the methyl sulfate anion compared to
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the chloride anion.[16] This higher reactivity allows for the methylation of a wider range of

nucleophiles, including phenols, amines, and thiols, often with high efficiency.[9][17] One of the

methyl groups in dimethyl sulfate is transferred more rapidly than the second.[17]

Chloromethane, being a gas at room temperature, is often used in industrial settings under

pressure or at elevated temperatures to increase its reactivity. Its primary applications are in

large-scale manufacturing processes rather than fine chemical synthesis in a laboratory setting.

[1][2][3]

Applications in Synthesis:

Dimethyl Sulfate:

Dimethyl sulfate is a versatile and widely used methylating agent in organic synthesis.[5] It is

employed in the production of a variety of compounds, including:

Pharmaceuticals: Used in the synthesis of caffeine, codeine, and other drug intermediates.[4]

[5][6]

Dyes and Fragrances: A key reagent in the manufacture of various dyes and fragrances.[5]

Pesticides: Utilized in the synthesis of certain insecticides and pesticides.[4][6]

Methyl Esters, Ethers, and Amines: Commonly used for the methylation of phenols, amines,

and thiols.[5][9][17]

Chloromethane:

Chloromethane's applications are more concentrated in large-scale industrial processes:

Silicones: A primary use is in the production of methylchlorosilanes, which are precursors to

silicones.[1][3]

Butyl Rubber: Used as a solvent in the manufacturing of butyl rubber.[1]

Chemical Intermediate: Serves as a starting material for the production of other chemicals

like methyl cellulose and quaternary ammonium salts.[1][18][19]
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Experimental Data and Protocols
While direct, side-by-side comparative studies with quantitative yield data for both reagents

under identical conditions are not readily available in the reviewed literature, we can provide

examples of their use in specific reactions.

High-Yield Methylation of Salicylic Acid using Dimethyl Sulfate

A study on the regioselective methylation of salicylic acid to methyl salicylate using dimethyl

sulfate reported a high conversion rate and yield.

Reaction: O-methylation of salicylic acid

Methylating Agent: Dimethyl sulfate

Yield: 96%[5][20][21]

Conditions: The reaction was carried out using sodium bicarbonate as a base at 90°C for 90

minutes in a solvent-free system.[5][20][21]

Detailed Protocol: Methylation of Gallic Acid with Dimethyl Sulfate

This protocol is adapted from a procedure in Organic Syntheses, a reputable source for reliable

chemical preparations.

Materials:

Gallic acid (50 g, 0.266 mole)

Sodium hydroxide (80 g, 2 moles)

Dimethyl sulfate (178 g, 1.42 moles)

Water (500 cc)

Procedure:

In a 1-liter flask, dissolve sodium hydroxide in cold water.
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Add gallic acid to the cold sodium hydroxide solution and stopper the flask tightly. Shake until

the acid is fully dissolved.

Add half of the dimethyl sulfate (89 g) to the solution and shake for 20 minutes, keeping the

temperature below 30-35°C by cooling with cold water. Release any pressure by

occasionally opening the stopper.

Add the remaining dimethyl sulfate (89 g) and continue shaking for another 10 minutes. The

temperature may rise to 40-45°C.

Fit the flask with a reflux condenser and boil the mixture for two hours.

To saponify any ester by-product, add a solution of 20 g of sodium hydroxide in 30 cc of

water and continue boiling for an additional two hours.

Cool the reaction mixture and acidify with dilute hydrochloric acid.

Filter the precipitated trimethylgallic acid with suction and wash thoroughly with cold water.

Expected Yield: 50-52 g (89-92% of the theoretical amount).[9]

Safety and Handling
A critical point of distinction between these two agents is their safety profile.

Dimethyl Sulfate:

Dimethyl sulfate is classified as highly toxic, corrosive, mutagenic, and carcinogenic.[9][13][10]

It is readily absorbed through the skin, mucous membranes, and gastrointestinal tract.[9]

Symptoms of exposure can be delayed, and there is no strong odor to warn of a potentially

lethal concentration in the air.[9]

Handling Precautions for Dimethyl Sulfate:

Always work in a well-ventilated chemical fume hood.[13][10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[13][10]
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Have a plan for handling spills, which should be neutralized with a dilute ammonia solution.

[9]

Chloromethane:

Chloromethane is a flammable gas and is toxic upon inhalation.[7][8] Acute exposure to high

concentrations can lead to severe neurological effects.[7]

Handling Precautions for Chloromethane:

Handle in a well-ventilated area, away from ignition sources.[12][19]

Use appropriate equipment for handling compressed gases.

Wear safety glasses and gloves.

Visualizing the Process
Experimental Workflow for a General Methylation Reaction

The following diagram illustrates a typical workflow for a laboratory-scale methylation reaction.
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General Methylation Experimental Workflow

Preparation

Reaction

Work-up & Purification

Dissolve Substrate
in appropriate solvent

Add Base
(e.g., NaOH, K2CO3)

Add Methylating Agent
(Chloromethane or Dimethyl Sulfate)
dropwise at controlled temperature

Monitor Reaction Progress
(TLC, GC, etc.)

Quench Reaction
(e.g., with water or dilute acid)

Upon completion

Extract Product
with organic solvent

Dry and Concentrate
the organic layer

Purify Product
(e.g., chromatography, distillation)
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Sₙ2 Methylation Mechanism

Reactants

Transition State

Products

Nu:

H₃C-X

[Nu---CH₃---X]⁻

Nucleophilic Attack

X = Cl or OSO₂OCH₃

Nu-CH₃

Bond Formation &
Bond Breaking

X⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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